N-butyl-4-(4-chlorophenoxy)-1-butanamine

• IUPAC Name: N-butyl-4-(4-chlorophenoxy)butan-1-amine
• InChI: InChI=1S/C14H22ClNO/c1-2-3-10-16-11-4-5-12-17-14-8-6-13(15)7-9-14/h6-9,16H,2-5,10-12H2,1H3
• InChI Key: GJMCASSEPNMOAL-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCCCOC1=CC=C(C=C1)Cl
• Molecular Formula: C14H22ClNO
• Molecular Weight: 255.78 g/mol

Description

N-butyl-4-(4-chlorophenoxy)-1-butanamine, also known as tBuCHP, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of selective serotonin receptor agonists and is believed to have significant therapeutic potential in treating various neurological disorders.

Mechanism of Action

The mechanism of action of N-butyl-4-(4-chlorophenoxy)-1-butanamine involves its binding to serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. This binding activates these receptors, leading to a cascade of biochemical reactions that ultimately result in the desired physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but early research suggests that the compound has significant effects on serotonin signaling pathways. These effects may include changes in mood, appetite, and sleep, as well as potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-butyl-4-(4-chlorophenoxy)-1-butanamine for lab experiments is its specificity for serotonin receptors. This allows researchers to study the effects of the compound on specific pathways and receptors, providing valuable insights into the underlying mechanisms of neurological disorders. However, the complex synthesis process and the limited availability of the compound may pose some limitations for lab experiments.

Future Directions

There are several potential future directions for research on N-butyl-4-(4-chlorophenoxy)-1-butanamine. One area of interest is in developing drugs based on the compound for the treatment of neurological disorders. Another potential direction is in studying the compound's effects on other serotonin receptors and signaling pathways. Additionally, researchers may investigate the potential neuroprotective effects of this compound in various disease models. Overall, this compound is a promising compound with significant potential for scientific research and drug development.

Synthesis Methods

The synthesis of N-butyl-4-(4-chlorophenoxy)-1-butanamine involves a series of chemical reactions, starting with the reaction between 4-chlorophenol and butylamine. The resulting product is then subjected to further chemical reactions to form the final compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

The potential applications of N-butyl-4-(4-chlorophenoxy)-1-butanamine in scientific research are vast. One of the primary areas of interest is in drug discovery and development. The compound has been shown to have significant effects on serotonin receptors, which are involved in regulating mood, appetite, and sleep. This makes this compound a promising candidate for developing drugs for the treatment of various neurological disorders, including depression, anxiety, and insomnia.